![molecular formula C10H9BrO2 B2533652 6-Bromo-3-ethylphthalide CAS No. 121146-18-7](/img/structure/B2533652.png)
6-Bromo-3-ethylphthalide
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Description
Synthesis Analysis
The synthesis of “6-Bromo-3-ethylphthalide” involves the bromination of 3-ethylphthalide. A detailed review on the chemistry of 3-substituted phthalides, which includes “this compound”, has been provided . The review focuses on key developments in the area of 3-substituted phthalides and their role in the development of important biologically active natural products .
Scientific Research Applications
Synthesis and Chemical Properties
6-Bromo-3-ethylphthalide is a compound with potential applications in various chemical syntheses and pharmaceutical research. Its structural and chemical properties can be manipulated for diverse purposes:
Intermediate in Synthesis : this compound may serve as an intermediate in the synthesis of non-steroidal anti-inflammatory agents and other pharmaceutical compounds. Similar brominated compounds have been utilized in the production of anti-inflammatory drugs like naproxen (Xu & He, 2010).
Potential in Cancer Research : Compounds with similar structures have been investigated for their potential anti-cancer properties. For example, studies have focused on the spectroscopic analysis and molecular docking studies of related brominated compounds, examining their potential as anti-cancer drugs (Saji et al., 2021).
Environmental Impact Studies : Some brominated compounds, such as bis-(2-ethylhexyl)-3,4,5,6-tetrabromophthalate, have been studied for their environmental impact and bioaccumulation in aquatic species (Burkhard et al., 2021).
Pharmaceutical Research
This compound's chemical structure suggests potential applications in pharmaceutical research:
Development of Pharmaceuticals : Research on similar brominated compounds has led to the synthesis of various pharmaceuticals, offering insights into the development of new drugs and treatments (Li et al., 2011; Guo et al., 2011).
Enhancing Drug Bioavailability : Studies on enhancing the oral bioavailability of related compounds can be relevant for this compound, especially in the context of developing more effective drug delivery systems (Wang et al., 2015).
Properties
IUPAC Name |
6-bromo-3-ethyl-3H-2-benzofuran-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2/c1-2-9-7-4-3-6(11)5-8(7)10(12)13-9/h3-5,9H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGUYFSKFXCUNFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C2=C(C=C(C=C2)Br)C(=O)O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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